Cas no 55191-33-8 (3-Oxooctadecanedioic acid dimethyl ester)
55191-33-8 structure
Product Name:3-Oxooctadecanedioic acid dimethyl ester
CAS No:55191-33-8
MF:C20H36O5
MW:356.49684715271
CID:2184057
PubChem ID:71438368
Update Time:2025-04-21
3-Oxooctadecanedioic acid dimethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 3-Oxooctadecanedioic acid dimethyl ester
- DB-271762
- 55191-33-8
-
- Inchi: 1S/C20H36O5/c1-24-19(22)16-14-12-10-8-6-4-3-5-7-9-11-13-15-18(21)17-20(23)25-2/h3-17H2,1-2H3
- InChI Key: MZXRBOONFWXORS-UHFFFAOYSA-N
- SMILES: O=C(CC(=O)OC)CCCCCCCCCCCCCCC(=O)OC
Computed Properties
- Exact Mass: 356.256
- Monoisotopic Mass: 356.256
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 19
- Complexity: 365
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 69.7A^2
- XLogP3: 5.9
3-Oxooctadecanedioic acid dimethyl ester Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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